Cas no 69826-69-3 (Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-)

Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- structure
69826-69-3 structure
Product name:Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-
CAS No:69826-69-3
MF:C12H9Cl2N3O2
MW:298.124760389328
CID:1739580

Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2,4-dichloro-N-[2-(2-cyano-1-aziridinyl)-2-oxoethyl]-
    • Inchi: 1S/C12H9Cl2N3O2/c13-7-1-2-9(10(14)3-7)12(19)16-5-11(18)17-6-8(17)4-15/h1-3,8H,5-6H2,(H,16,19)
    • InChI Key: JVQFKGZOSQPERC-UHFFFAOYSA-N
    • SMILES: C(NCC(N1CC1C#N)=O)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

  • Exact Mass: 297.00737

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 554.1±50.0 °C(Predicted)
  • PSA: 72.97
  • pka: 12.10±0.46(Predicted)

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